Cas no 2229668-33-9 (tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate
• CAS No: 2229668-33-9
• MF: C₁₅H₁₈ClNO₃
• MW: 295.761323451996
• CID: 5982716
• PubChem ID: 165841361
• Update Time: 2025-09-28

tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate
• tert-butyl N-[4-chloro-3-(3-oxobut-1-en-1-yl)phenyl]carbamate
• EN300-1871393
• 2229668-33-9

• Inchi： 1S/C15H18ClNO3/c1-10(18)5-6-11-9-12(7-8-13(11)16)17-14(19)20-15(2,3)4/h5-9H,1-4H3,(H,17,19)/b6-5+
• InChI Key： LXUWRQPSLUGSMG-AATRIKPKSA-N
• SMILES： ClC1C=CC(=CC=1/C=C/C(C)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.0975211g/mol
• Monoisotopic Mass: 295.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate (CAS: 2229668-33-9)

The compound tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate (CAS: 2229668-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacological properties.

One of the key areas of interest is the role of this compound in modulating kinase activity. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for further drug development. Researchers have employed molecular docking and structure-activity relationship (SAR) studies to better understand its binding interactions and optimize its efficacy.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory effects of this compound. In vivo models of inflammation have shown that tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate can significantly reduce pro-inflammatory cytokine levels, such as TNF-α and IL-6. These findings highlight its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to assess its safety profile and pharmacokinetic properties in preclinical models.

The synthesis of tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its transition from laboratory research to clinical applications. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions, paving the way for large-scale manufacturing.

Looking ahead, the continued exploration of tert-butyl N-4-chloro-3-(3-oxobut-1-en-1-yl)phenylcarbamate holds great promise for the development of new therapeutic agents. Future research directions may include further optimization of its pharmacological properties, exploration of combination therapies, and investigation of its potential in other disease contexts. As the scientific community gains a deeper understanding of this compound, it is anticipated that its applications will expand, offering new avenues for drug discovery and development.